Cas no 2172537-75-4 (methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate)

• Product Name: methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate
• CAS No: 2172537-75-4
• MF: C₁₂H₂₁NO₃S
• MW: 259.365042448044
• CID: 6294799
• PubChem ID: 165722684
• Update Time: 2025-05-20

methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate
• EN300-1633052
• 2172537-75-4

• Inchi： 1S/C12H21NO3S/c1-16-10(14)11(4-6-13-7-5-11)12(15)3-2-8-17-9-12/h13,15H,2-9H2,1H3
• InChI Key： WVMVEGVHVNIJQF-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(C(=O)OC)CCNCC1)O

Computed Properties

• Exact Mass: 259.12421471g/mol
• Monoisotopic Mass: 259.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.9Ų

Additional information on methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate

Methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate (CAS No. 2172537-75-4): A Comprehensive Overview

Methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate (CAS No. 2172537-75-4) is a novel chemical compound that has garnered significant attention in pharmaceutical and organic chemistry research. This piperidine derivative, characterized by its unique thiane-hydroxyl and ester functional groups, presents a versatile scaffold for drug discovery and material science applications. Its molecular structure combines the rigidity of the piperidine ring with the flexibility of the hydroxythiane moiety, making it an intriguing subject for synthetic and medicinal chemists alike.

The compound's methyl ester group enhances its solubility in organic solvents, facilitating its use in various synthetic pathways. Researchers have explored its potential as a key intermediate in the synthesis of more complex molecules, particularly those targeting neurological and metabolic disorders. The presence of both hydroxyl and carboxylate functionalities allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties for specific applications.

Recent studies have highlighted the compound's relevance in addressing current healthcare challenges, such as the development of neuroprotective agents and metabolic modulators. Its structural features resemble those found in several FDA-approved drugs, making it a valuable candidate for structure-activity relationship (SAR) studies. The pharmaceutical industry has shown particular interest in its potential as a precursor for novel therapeutics, especially in light of the growing demand for treatments targeting age-related cognitive decline and metabolic syndrome.

From a synthetic chemistry perspective, methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate offers multiple sites for functionalization. The hydroxyl group can undergo various transformations, including etherification, esterification, or oxidation, while the piperidine nitrogen provides opportunities for salt formation or further derivatization. These characteristics make it a versatile building block in combinatorial chemistry and drug design approaches.

The compound's physicochemical properties have been carefully studied to understand its behavior in different environments. It demonstrates good stability under standard laboratory conditions, with the methyl ester group providing protection against premature hydrolysis. This stability, combined with its moderate polarity, makes it suitable for various formulation and delivery system development projects. Researchers have noted its compatibility with common pharmaceutical excipients, suggesting potential for future formulation development.

In the context of green chemistry initiatives, synthetic routes to methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate have been optimized to reduce environmental impact. Recent advancements have focused on catalytic methods and atom-economical processes that minimize waste generation while maintaining high yields. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthesis practices and regulatory requirements for greener manufacturing processes.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The distinct spectral features of both the piperidine and thiane moieties provide clear signatures for quality control purposes. These analytical methods ensure batch-to-batch consistency, which is crucial for research reproducibility and potential scale-up activities.

The scientific community continues to explore new applications for methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate, particularly in the realm of bioconjugation and prodrug development. Its balanced lipophilicity and the presence of multiple functional groups make it attractive for creating targeted drug delivery systems. Recent patent literature reveals growing interest in its use for developing biologically active conjugates with improved pharmacokinetic profiles.

From a commercial perspective, the demand for high-quality methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate has been steadily increasing. Suppliers specializing in pharmaceutical intermediates have reported growing inquiries from both academic institutions and industrial research facilities. The compound's availability in various quantities, from milligram to kilogram scale, supports its use across different stages of drug discovery and development.

Quality standards for this compound have become increasingly stringent, with many suppliers now offering material that meets GMP-grade specifications. This evolution reflects the compound's transition from a research chemical to a potential drug substance intermediate. Analytical certificates typically include detailed information on residual solvents, heavy metal content, and chromatographic purity, ensuring suitability for advanced pharmaceutical applications.

Storage and handling recommendations for methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate emphasize protection from moisture and extreme temperatures. Standard laboratory practices suggest storage in airtight containers under inert atmosphere when long-term stability is required. These precautions maintain the compound's integrity and prevent degradation of its sensitive functional groups.

Future research directions for this compound are likely to focus on expanding its utility in medicinal chemistry and exploring novel synthetic applications. The growing body of literature referencing piperidine derivatives and sulfur-containing heterocycles suggests continued interest in this structural class. As synthetic methodologies advance and biological screening becomes more sophisticated, methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate may find applications in areas beyond its current scope.

The intellectual property landscape surrounding this compound is evolving, with several patent applications disclosing its use in various therapeutic contexts. These filings often highlight its value as a privileged structure in drug discovery, capable of interacting with multiple biological targets. The compound's patent status varies by jurisdiction, creating opportunities for innovative applications while requiring careful consideration of freedom-to-operate issues.

In conclusion, methyl 4-(3-hydroxythian-3-yl)piperidine-4-carboxylate (CAS No. 2172537-75-4) represents a valuable addition to the chemist's toolbox. Its unique structural features, synthetic versatility, and potential biological relevance make it a compound of significant interest across multiple scientific disciplines. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an increasingly important role in the development of novel chemical entities with practical applications in healthcare and beyond.